Cas no 1378259-31-4 (Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate)

• Product Name: Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate
• CAS No: 1378259-31-4
• MF: C₁₃H₁₁BrClNO₃
• MW: 344.58834195137
• CID: 5059844
• Update Time: 2025-06-29

Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate
• 4-Bromo-7-chloro-6-methoxy-quinoline-3-carboxylic acid ethyl ester

• Inchi： 1S/C13H11BrClNO3/c1-3-19-13(17)8-6-16-10-5-9(15)11(18-2)4-7(10)12(8)14/h4-6H,3H2,1-2H3
• InChI Key： TXQNYCCIWAFPDR-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C2C=C(C(=CC2=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate

Comprehensive Overview of Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate (CAS No. 1378259-31-4)

Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate (CAS No. 1378259-31-4) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine, chlorine, and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C13H11BrClNO3, offers versatile reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for quinoline-based compounds like Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate has surged due to their potential in targeting kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its role in developing treatments for inflammatory diseases and cancer, aligning with the growing focus on precision medicine. The compound’s ester group further enhances its utility in prodrug design, a hot topic in pharmaceutical formulation.

The synthesis of Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate typically involves multi-step reactions, including halogenation and esterification, with yields optimized for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a critical factor for regulatory compliance in GMP environments. Its stability under various pH conditions also makes it suitable for formulation studies.

From an environmental perspective, the compound’s biodegradability and eco-friendly synthesis routes are under investigation, reflecting the industry’s shift toward green chemistry. Questions like “How to optimize the synthesis of Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate?” or “What are the applications of quinoline derivatives in drug discovery?” are frequently searched, highlighting its relevance in both academic and industrial settings.

In summary, Ethyl 4-bromo-7-chloro-6-methoxyquinoline-3-carboxylate (CAS No. 1378259-31-4) exemplifies the intersection of medicinal chemistry and sustainable innovation. Its multifaceted applications and adaptability to modern research trends ensure its continued prominence in scientific literature and commercial pipelines.